Cas no 1173020-54-6 (Phenyl-13C6-acetic acid)

• Product Name: Phenyl-13C6-acetic acid
• CAS No: 1173020-54-6
• MF: C₈H₈O₂
• MW: 142.103851318359
• CID: 2615284
• PubChem ID: 66995338
• Update Time: 2025-06-08

Phenyl-13C6-acetic acid Chemical and Physical Properties

Names and Identifiers

• Phenyl-13C6-acetic acid

• Inchi： 1S/C8H8O2/c9-8(10)6-7-4-2-1-3-5-7/h1-5H,6H2,(H,9,10)/i1+1,2+1,3+1,4+1,5+1,7+1
• InChI Key： WLJVXDMOQOGPHL-ZXJNGCBISA-N
• SMILES： OC(C[13C]1[13CH]=[13CH][13CH]=[13CH][13CH]=1)=O

Computed Properties

• Exact Mass: 142.07255851g/mol
• Monoisotopic Mass: 142.07255851g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on Phenyl-13C6-acetic acid

Phenyl-13C6-acetic acid (CAS No. 1173020-54-6): A Comprehensive Overview

Phenyl-13C6-acetic acid, a compound with the chemical formula C₈H₇C(=O)OH and the CAS number 1173020-54-6, represents a significant molecule in the realm of chemical and pharmaceutical research. This compound, characterized by its phenyl group and 13C-labeled acetic acid moiety, has garnered attention due to its unique structural and functional properties. The presence of the 13C isotope provides a valuable tool for nuclear magnetic resonance (NMR) spectroscopy, enabling precise structural elucidation and dynamic studies.

The phenyl-13C6-acetic acid molecule is particularly intriguing in the context of drug development and biochemical research. Its aromatic ring and carboxylic acid functionality make it a versatile intermediate in organic synthesis, while the labeled carbon atom offers a means to trace metabolic pathways and interactions within biological systems. Recent advancements in mass spectrometry techniques have further enhanced the utility of this compound, allowing for high-resolution analysis of complex mixtures.

In recent years, the application of phenyl-13C6-acetic acid has expanded into various fields, including medicinal chemistry and biochemistry. Researchers have leveraged its properties to develop novel synthetic routes for complex molecules, including potential therapeutic agents. The compound’s ability to serve as a precursor in the synthesis of more intricate structures has been instrumental in creating new pharmacophores with improved efficacy and reduced side effects.

One of the most notable applications of phenyl-13C6-acetic acid is in the study of metabolic pathways. The 13C label allows researchers to monitor the incorporation of this compound into biological systems, providing insights into enzymatic processes and substrate-product relationships. This capability has been particularly valuable in understanding how certain drugs are metabolized within the body, which is crucial for optimizing dosages and predicting potential adverse reactions.

The role of Phenyl-13C6-acetic acid in drug discovery has been further highlighted by its use as a reference standard in analytical chemistry. Its well-characterized structure and isotopic label make it an ideal candidate for calibrating NMR spectrometers and ensuring accurate data interpretation. This has led to its adoption in both academic and industrial laboratories, where precision is paramount.

Recent studies have also explored the potential of phenyl-13C6-acetic acid as a ligand in enzyme inhibition assays. By binding to specific target proteins, this compound can modulate enzymatic activity, providing a scaffold for developing inhibitors with therapeutic potential. The phenyl group’s ability to interact with aromatic residues in proteins has been particularly useful in designing molecules that disrupt disease-causing pathways.

The synthesis of phenyl-13C6-acetic acid presents unique challenges due to its isotopic purity requirements. However, advancements in catalytic methods have made it more feasible to produce high-purity samples on an industrial scale. These developments have opened up new avenues for research, enabling scientists to explore its applications without compromising on quality.

In conclusion, Phenyl-13C6-acetic acid (CAS No. 1173020-54-6) is a multifaceted compound with significant implications for both chemical synthesis and biological research. Its unique properties make it an invaluable tool for studying metabolic processes, developing new drugs, and advancing analytical techniques. As research continues to evolve, the applications of this compound are likely to expand even further, solidifying its role as a cornerstone in modern chemical biology.